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Compound of Interest

Compound Name:
(R)-alpha-Fluoro-beta-alanine-

13C3

Cat. No.: B13721907

Get Quote

Topic: Technical Monograph:

-Fluoro-

-alanine-13C3 (CAS 1246819-54-4) Subtitle: Advanced Internal Standard for 5-Fluorouracil
Catabolite Profiling Audience: Bioanalytical Scientists, DMPK Researchers, and Clinical
Pharmacologists.

Executive Summary
CAS 1246819-54-4, chemically identified as

-Fluoro-

-alanine-13C3 (or 3-Amino-2-fluoropropanoic acid-13C3), is a high-purity stable isotope-labeled
standard. It serves as the critical internal standard (IS) for the quantitative analysis of

-fluoro-

-alanine (FBAL)—the major catabolite of the chemotherapeutic agent 5-Fluorouracil (5-FU) and
its prodrugs (e.g., Capecitabine).
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In the context of precision oncology, quantifying FBAL is essential for assessing

Dihydropyrimidine Dehydrogenase (DPD) activity, monitoring 5-FU clearance, and preventing

severe fluoropyrimidine-induced toxicity. This guide details the physicochemical specifications,

metabolic context, and a validated HILIC-MS/MS workflow for utilizing this standard in high-

throughput bioanalysis.

Chemical Specifications & Properties
The following data characterizes the commercially available stable isotope standard.
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Parameter Specification

Chemical Name

-Fluoro-

-alanine-13C3 (3-Amino-2-fluoro[1,2,3-

13C3]propanoic acid)

CAS Number 1246819-54-4

Unlabeled CAS 3821-81-6 (FBAL)

Molecular Formula

C

H

FNO

Molecular Weight 110.06 g/mol (vs. 107.08 g/mol for unlabeled)

Isotopic Enrichment
99 atom %

C

Appearance White to off-white crystalline solid

Solubility
Soluble in Water, Methanol, DMSO; slightly

soluble in Ethanol

pKa Values

pKa1

2.4 (Carboxyl), pKa2

9.4 (Amine)

Storage -20°C, hygroscopic (store under desiccant)

Stability
Stable for >2 years if stored properly; avoid

repeated freeze-thaw cycles in solution

Biological Context: The 5-FU Catabolic Pathway
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To understand the utility of CAS 1246819-54-4, one must understand the catabolic route of 5-

Fluorouracil. Over 80% of an administered 5-FU dose is rapidly degraded by the liver,

bypassing the anabolic activation required for cytotoxicity. FBAL is the terminal, stable end-

product of this pathway.

Expert Insight: The ratio of DHFU-to-FBAL or the absolute quantification of FBAL in

plasma/urine is a direct phenotypic readout of DPD activity. Low FBAL formation rates correlate

with DPD deficiency, a condition leading to severe, often fatal, toxicity in patients treated with

fluoropyrimidines.
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Figure 1: 5-FU Catabolic Pathway. DPD: Dihydropyrimidine dehydrogenase; DHP:

Dihydropyrimidinase;

-UP:

-ureidopropionase.

Analytical Protocol: HILIC-MS/MS Quantification
Historically, FBAL analysis required derivatization (e.g., Dansyl Chloride) due to its high polarity

and poor retention on C18 columns. However, modern Hydrophilic Interaction Liquid

Chromatography (HILIC) allows for direct "dilute-and-shoot" analysis, reducing sample prep

errors.
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Why use 13C3-FBAL? Deuterated standards (e.g., d3-FBAL) can suffer from deuterium-

hydrogen exchange in acidic mobile phases or biological matrices, leading to signal loss. The

C carbon backbone label of CAS 1246819-54-4 is chemically non-exchangeable, ensuring
superior robustness.

Experimental Workflow
1. Reagent Preparation:

Stock Solution: Dissolve 1 mg CAS 1246819-54-4 in 10 mL water (0.1 mg/mL). Store at

-80°C.

Working IS Solution: Dilute stock in Acetonitrile (ACN) to 500 ng/mL.

2. Sample Preparation (Protein Precipitation):

Aliquot 50 µL of human plasma/urine into a 96-well plate.

Add 200 µL of Working IS Solution (100% ACN containing 13C3-FBAL).

Vortex vigorously for 2 minutes.

Centrifuge at 4,000 x g for 10 minutes at 4°C.

Transfer 100 µL of supernatant to a fresh plate.

Inject 2-5 µL into the LC-MS/MS system.

Instrumental Parameters
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Component Settings

Column
HILIC Amide or Zwitterionic phase (e.g., Waters

BEH Amide, 2.1 x 100 mm, 1.7 µm)

Mobile Phase A 10 mM Ammonium Formate in Water, pH 3.0

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient

90% B (0-1 min)

50% B (3 min)

90% B (3.1 min)

Flow Rate 0.4 mL/min

Ionization
ESI Negative Mode (FBAL ionizes better in

negative mode due to carboxyl group)

MRM Transitions
Analyte Precursor (m/z) Product (m/z)

Collision Energy

(eV)

FBAL (Target) 106.0 42.0 15

13C3-FBAL (IS) 109.0 44.0 15

Note: The mass shift of +3 Da ensures no isotopic overlap (cross-talk) from the natural

abundance of the analyte.

Workflow Diagram
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Figure 2: Validated Bioanalytical Workflow for FBAL Quantification.

Safety & Handling
Hazard Classification: Generally considered non-hazardous for research use, but treat as a

potential irritant (H315, H319).

Handling: Use standard PPE (gloves, lab coat, safety glasses).

Spill Cleanup: Sweep up solid; absorb solutions with inert material.
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Disposal: Dispose of contents/container in accordance with local/regional regulations for

chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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